Cas no 1895362-06-7 (2-chloro-4-(1-hydroxycyclopropyl)phenol)

• Product Name: 2-chloro-4-(1-hydroxycyclopropyl)phenol
• CAS No: 1895362-06-7
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 6034141
• PubChem ID: 117279937
• Update Time: 2025-06-12

2-chloro-4-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1-hydroxycyclopropyl)phenol
• EN300-1967449
• 1895362-06-7

• Inchi： 1S/C9H9ClO2/c10-7-5-6(1-2-8(7)11)9(12)3-4-9/h1-2,5,11-12H,3-4H2
• InChI Key： SHRLBYKKBRBUBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-4-(1-hydroxycyclopropyl)phenol

Comprehensive Analysis of 2-chloro-4-(1-hydroxycyclopropyl)phenol (CAS No. 1895362-06-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-chloro-4-(1-hydroxycyclopropyl)phenol (CAS No. 1895362-06-7) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a chlorophenol backbone modified with a hydroxycyclopropyl group, exhibits distinct physicochemical properties that make it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-chloro-4-(1-hydroxycyclopropyl)phenol", "CAS 1895362-06-7 applications", and "hydroxycyclopropyl phenol derivatives", reflecting its growing relevance.

The molecular formula of 2-chloro-4-(1-hydroxycyclopropyl)phenol (C₉H₉ClO₂) highlights its balanced hydrophobicity and reactivity, which are critical for its role as a building block in organic synthesis. Recent studies emphasize its potential in designing bioactive molecules, particularly in antimicrobial and antifungal formulations. With the rise of antibiotic resistance, queries such as "phenolic compounds for antimicrobial use" and "chlorophenol derivatives in drug development" have surged, positioning this compound as a subject of innovation.

From an industrial perspective, the demand for CAS 1895362-06-7 is driven by its utility in creating high-performance polymers and coatings. Its hydroxycyclopropyl moiety enhances thermal stability, making it suitable for electronics and automotive applications. Searches like "heat-resistant polymers from phenolic derivatives" and "specialty chemicals for coatings" align with these trends. Furthermore, its environmental degradation profile has been explored under keywords such as "biodegradability of chlorophenols", addressing sustainability concerns.

Analytical techniques for 2-chloro-4-(1-hydroxycyclopropyl)phenol characterization, including HPLC and NMR, are frequently discussed in academic forums. The compound’s purity (>98%) and storage conditions (ambient, inert atmosphere) are critical for reproducibility, as noted in searches like "HPLC methods for phenol analysis". Regulatory compliance, particularly in regions like the EU and North America, is another hotspot, with terms such as "REACH registration for CAS 1895362-06-7" gaining traction.

In conclusion, 2-chloro-4-(1-hydroxycyclopropyl)phenol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance. As research evolves, so do user inquiries, with emerging keywords like "green synthesis of hydroxycyclopropyl phenols" and "scalable production of CAS 1895362-06-7" shaping future explorations. This dynamic landscape ensures its continued relevance in both academic and industrial settings.